N-(prop-2-en-1-yl)-2-{[4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazolin-2-yl]sulfanyl}acetamide

• Molecular Formula: C18H16F3N3OS
• Molecular Weight: 379.4 g/mol
• IUPAC Name: N-prop-2-enyl-2-[[4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazolin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H16F3N3OS/c1-2-9-22-14(25)10-26-17-23-15-12-6-4-3-5-11(12)7-8-13(15)16(24-17)18(19,20)21/h2-6H,1,7-10H2,(H,22,25)
• InChI Key: QDAALDPOVSBMDQ-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)CSC1=NC2=C(CCC3=CC=CC=C32)C(=N1)C(F)(F)F

Description

N-(prop-2-en-1-yl)-2-{[4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazolin-2-yl]sulfanyl}acetamide: is a synthetic organic compound that has garnered interest in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(prop-2-en-1-yl)-2-{[4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazolin-2-yl]sulfanyl}acetamide typically involves multiple steps:

Formation of the Dihydrobenzoquinazoline Core: This step involves the cyclization of appropriate precursors under acidic or basic conditions to form the dihydrobenzoquinazoline core.

Introduction of the Trifluoromethyl Group: The trifluoromethyl group is introduced using reagents such as trifluoromethyl iodide or trifluoromethyl sulfonic acid under controlled conditions.

Sulfanylacetamide Linkage Formation: The final step involves the reaction of the dihydrobenzoquinazoline derivative with a suitable sulfanylacetamide precursor under mild conditions to form the target compound.

Industrial Production Methods: Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This includes the use of automated reactors, continuous flow systems, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfanyl group, using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed on the dihydrobenzoquinazoline moiety using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Nucleophiles such as amines, thiols, and halides.

Major Products:

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of reduced dihydrobenzoquinazoline derivatives.

Substitution: Formation of substituted trifluoromethyl derivatives.

Scientific Research Applications

Chemistry:

Catalysis: The compound can be used as a ligand in metal-catalyzed reactions due to its unique structure.

Material Science:

Biology:

Enzyme Inhibition: The compound may act as an inhibitor for certain enzymes, making it a candidate for biochemical studies.

Cell Signaling: Potential use in studying cell signaling pathways due to its ability to interact with specific molecular targets.

Medicine:

Drug Development: The compound’s unique structure makes it a candidate for drug development, particularly in targeting specific proteins or pathways.

Therapeutic Applications: Potential use in the treatment of diseases where modulation of specific molecular targets is required.

Industry:

Chemical Synthesis: Use as an intermediate in the synthesis of other complex molecules.

Pharmaceutical Manufacturing:

Mechanism of Action

The mechanism of action of N-(prop-2-en-1-yl)-2-{[4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazolin-2-yl]sulfanyl}acetamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and modulating biochemical pathways. The trifluoromethyl group and dihydrobenzoquinazoline moiety play crucial roles in its binding affinity and specificity.

Comparison with Similar Compounds

N-(prop-2-en-1-yl)-2-{[4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazolin-2-yl]sulfanyl}acetamide: can be compared with other compounds featuring trifluoromethyl groups, dihydrobenzoquinazoline cores, or sulfanylacetamide linkages.

Uniqueness:

Structural Uniqueness: The combination of trifluoromethyl, dihydrobenzoquinazoline, and sulfanylacetamide groups in a single molecule is unique, providing distinct chemical and biological properties.

Functional Uniqueness:

Conclusion

This compound is a compound of significant interest due to its unique structure and potential applications in chemistry, biology, medicine, and industry. Its synthesis, chemical reactivity, and mechanism of action make it a valuable subject for scientific research and development.